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Compound of Interest

Compound Name: Dimethyl fumarate-2,3-D2

Cat. No.: B108336

In-Depth Technical Guide: Physical
Characteristics of Dimethyl Fumarate-2,3-D2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the key physical characteristics of
Dimethyl fumarate-2,3-D2, specifically its melting and boiling points. The information is
presented to support research and development activities where this deuterated isotopologue
is of interest.

Core Physical Properties

Dimethyl fumarate-2,3-D2 is a deuterated form of Dimethyl fumarate, where the two hydrogen
atoms on the fumarate backbone have been replaced with deuterium. This isotopic substitution
is of significant interest in drug metabolism and pharmacokinetic (DMPK) studies, as well as in

mechanistic studies of the parent compound. The physical properties of this isotopically labeled
molecule are crucial for its proper handling, formulation, and analysis.

Quantitative Data Summary

The melting and boiling points of Dimethyl fumarate-2,3-D2 are summarized in the table
below. These values are consistent across multiple suppliers and databases. For comparison,
the corresponding values for the non-deuterated Dimethyl fumarate are also provided.
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Dimethyl fumarate (non-

Physical Property Dimethyl fumarate-2,3-D2

deuterated)
Melting Point 102-106 °C[1][2] 102-105 °C[3][4][5][6]
Boiling Point 192-193 °C[1][2] 192-193 °C[3][5][6]

The data indicates that the deuteration at the 2 and 3 positions of the fumarate backbone does
not significantly alter the melting or boiling point of the molecule compared to its non-
deuterated counterpart.

Experimental Protocols for Determination of
Physical Characteristics

The following outlines a generalized experimental methodology for the determination of the
melting and boiling points of a solid compound such as Dimethyl fumarate-2,3-D2.

Melting Point Determination using a Digital Melting Point
Apparatus

A common and accurate method for determining the melting point of a crystalline solid is
through the use of a digital melting point apparatus, such as a Melt Station.

Methodology:

Sample Preparation: A small, dry sample of Dimethyl fumarate-2,3-D2 is finely powdered.
The powdered sample is then packed into a capillary tube to a height of 2-3 mm.[7]

e Apparatus Setup: The capillary tube containing the sample is placed into the heating block of
the melting point apparatus.[7]

o Heating: The apparatus is programmed to heat at a controlled rate. An initial rapid heating
phase can be employed to approach the expected melting point, followed by a slower
heating rate (e.g., 1-2 °C per minute) as the temperature nears the melting range.[7][8]

o Observation and Recording: The sample is observed through a magnifying lens. The
temperature at which the first liquid is observed is recorded as the beginning of the melting
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range. The temperature at which the entire sample becomes a clear liquid is recorded as the
end of the melting range.[7][8]

Boiling Point Determination

Due to the relatively high boiling point of Dimethyl fumarate-2,3-D2, determination would
typically be performed under reduced pressure to prevent decomposition, and the boiling point
at atmospheric pressure would be extrapolated. However, a simplified method at atmospheric
pressure is described below.

Methodology:

o Apparatus Setup: A small quantity of Dimethyl fumarate-2,3-D2 is placed in a small test
tube or a distillation flask. A thermometer is positioned so that the top of the bulb is level with
the side arm of the flask.

e Heating: The sample is heated gently in a heating mantle or an oil bath.

o Observation and Recording: The temperature is monitored as the liquid begins to boil and a
reflux ring of condensate is observed rising up the flask. The temperature at which the vapor
temperature remains constant while the liquid is boiling is recorded as the boiling point.

Workflow for Physical Characterization

The logical flow for determining the physical characteristics of a compound like Dimethyl
fumarate-2,3-D2 is depicted in the following diagram.
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Workflow for Physical Characterization
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Caption: Workflow for Determining the Physical Characteristics of Dimethyl fumarate-2,3-D2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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